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Compound of Interest

Compound Name: 4-Ethylbenzaldehyde

Cat. No.: B1584596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental procedure for the oxidation of 4-
ethylbenzaldehyde to 4-ethylbenzoic acid. The protocols outlined below are intended for use

by qualified personnel in a laboratory setting.

Introduction
The oxidation of aldehydes to carboxylic acids is a fundamental transformation in organic

synthesis. 4-Ethylbenzoic acid is a valuable intermediate in the synthesis of pharmaceuticals

and other fine chemicals. This application note details a robust and efficient method for the

preparation of 4-ethylbenzoic acid from 4-ethylbenzaldehyde using potassium permanganate

as the oxidizing agent.

Reaction Scheme
Figure 1: General reaction scheme for the oxidation of 4-ethylbenzaldehyde to 4-ethylbenzoic

acid.

Data Presentation
Table 1: Physicochemical Properties of Reactant and Product
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Compound
Molecular
Formula

Molar Mass
( g/mol )

Appearance
Melting
Point (°C)

Boiling
Point (°C)

4-

Ethylbenzald

ehyde

C₉H₁₀O 134.18

Colorless to

pale yellow

liquid

-56 221

4-

Ethylbenzoic

Acid

C₉H₁₀O₂ 150.17

White

crystalline

solid

112-114 268-270

Table 2: Spectroscopic Data for 4-Ethylbenzoic Acid
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Spectroscopic Data
Chemical Shift (δ) /
Wavenumber (cm⁻¹)

Assignment

¹H NMR (CDCl₃) 12.0-13.0 (s, 1H) -COOH

8.01 (d, J=8.2 Hz, 2H) Ar-H (ortho to COOH)

7.30 (d, J=8.2 Hz, 2H) Ar-H (meta to COOH)

2.74 (q, J=7.6 Hz, 2H) -CH₂CH₃

1.28 (t, J=7.6 Hz, 3H) -CH₂CH₃

¹³C NMR (CDCl₃) 172.5 -COOH

149.8 Ar-C (para to COOH)

130.2 Ar-CH (ortho to COOH)

128.8 Ar-C (ipso to COOH)

127.8 Ar-CH (meta to COOH)

29.1 -CH₂CH₃

15.2 -CH₂CH₃

IR (KBr) 2970-2850 (broad)
O-H stretch (carboxylic acid

dimer)

1685 (strong) C=O stretch (carboxylic acid)

1610, 1580, 1420 C=C stretch (aromatic ring)

1300 C-O stretch

930 O-H bend (out-of-plane)

Experimental Protocols
Materials and Equipment

4-Ethylbenzaldehyde (98% purity)

Potassium permanganate (KMnO₄)
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Sodium hydroxide (NaOH)

Hydrochloric acid (HCl, concentrated and 10% solution)

Sodium bisulfite (NaHSO₃)

Ethanol

Diethyl ether

Magnesium sulfate (MgSO₄, anhydrous)

Round-bottom flask (250 mL)

Reflux condenser

Stirring hotplate

Separatory funnel (250 mL)

Büchner funnel and filter flask

Beakers and Erlenmeyer flasks

pH paper

Rotary evaporator

Melting point apparatus

NMR spectrometer

IR spectrometer

Experimental Workflow Diagram
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Reaction Setup & Execution

Work-up Procedure

Purification

Analysis

Dissolve 4-Ethylbenzaldehyde
in Acetone

Add KMnO4 solution dropwise
to aldehyde solution at 0-5 °C

Prepare aqueous KMnO4
and NaOH solution

Stir at room temperature
for 2-3 hours

Quench with NaHSO3
to decompose excess KMnO4

Filter off MnO2 precipitate

Acidify filtrate with HCl
to precipitate product

Collect crude product
by vacuum filtration

Recrystallize crude product
from ethanol/water

Collect pure crystals
by vacuum filtration

Dry the purified product

Determine melting point Acquire NMR and IR spectra

Calculate percentage yield

Click to download full resolution via product page
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To cite this document: BenchChem. [Application Notes and Protocols for the Oxidation of 4-
Ethylbenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584596#experimental-procedure-for-the-oxidation-
of-4-ethylbenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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